Cas no 339362-68-4 (2-aminocyclopentan-1-one)

2-Aminocyclopentan-1-one is a cyclic ketone derivative featuring an amino group at the 2-position, making it a versatile intermediate in organic synthesis. Its five-membered ring structure and functional groups enable its use in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The compound’s reactivity allows for further derivatization, including condensation, alkylation, and cyclization reactions. Its stability under standard conditions and compatibility with common solvents enhance its utility in laboratory and industrial applications. The presence of both amino and carbonyl groups facilitates its role in constructing heterocyclic frameworks, particularly in medicinal chemistry for bioactive molecule development. This compound is valued for its synthetic flexibility and efficiency in multi-step transformations.
2-aminocyclopentan-1-one structure
2-aminocyclopentan-1-one structure
Product Name:2-aminocyclopentan-1-one
CAS No:339362-68-4
MF:C5H9NO
MW:99.1310613155365
CID:839710
PubChem ID:410137
Update Time:2026-04-29

2-aminocyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-cyclopentanone
    • 3-Aminocyclopentanone
    • 2-aminocyclopentan-1-one

2-aminocyclopentan-1-one Pricemore >>

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Additional information on 2-aminocyclopentan-1-one

Exploring the Versatile Applications and Properties of 2-Aminocyclopentan-1-one (CAS No. 339362-68-4)

2-Aminocyclopentan-1-one (CAS No. 339362-68-4) is a fascinating organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and specialty chemicals. This cyclic amino ketone, with its unique structural features, serves as a valuable building block in synthetic chemistry. Researchers and industry professionals are increasingly interested in 2-aminocyclopentan-1-one derivatives due to their potential in drug discovery and material science applications.

The molecular structure of 2-aminocyclopentan-1-one combines a five-membered ring with both amino and carbonyl functional groups, making it a versatile intermediate for various chemical transformations. This structural motif is particularly valuable in medicinal chemistry, where it can be used to create bioactive molecules with potential therapeutic applications. The compound's cycloketone framework provides a rigid scaffold that can influence the three-dimensional orientation of pharmacophores in drug design.

Recent studies have highlighted the importance of 2-aminocyclopentan-1-one synthesis in developing novel pharmaceutical compounds. The compound's ability to serve as a precursor for heterocyclic compounds makes it particularly valuable in creating molecules with improved bioavailability and target specificity. In the context of current healthcare challenges, researchers are exploring how derivatives of 339362-68-4 might contribute to addressing antibiotic resistance or developing new antiviral agents.

From a commercial perspective, the demand for high-purity 2-aminocyclopentan-1-one has been steadily increasing. Manufacturers are focusing on developing efficient and sustainable production methods for this compound, with particular attention to green chemistry principles. The optimization of synthetic routes for CAS 339362-68-4 is an active area of research, aiming to reduce environmental impact while maintaining cost-effectiveness.

In material science applications, 2-aminocyclopentan-1-one has shown promise as a building block for advanced polymers and functional materials. Its ability to participate in various polymerization reactions makes it attractive for creating materials with specific mechanical or electronic properties. Researchers are particularly interested in how modifications to the aminocyclopentanone structure can influence material characteristics at the molecular level.

The analytical characterization of 2-aminocyclopentan-1-one typically involves techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods are crucial for verifying the chemical purity and structural integrity of the compound, especially when used in sensitive applications like pharmaceutical synthesis. Recent advancements in analytical technology have improved the detection and quantification of 339362-68-4 in complex mixtures.

Storage and handling of 2-aminocyclopentan-1-one require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed when working with this material. The compound's stability under various conditions is an important consideration for industrial applications and long-term storage.

Looking to the future, the potential applications of 2-aminocyclopentan-1-one derivatives continue to expand. Current research directions include exploring its use in catalysis, as a ligand in transition metal complexes, and in the development of novel bioconjugates. The compound's versatility ensures its ongoing relevance in both academic research and industrial chemistry.

For researchers seeking 2-aminocyclopentan-1-one suppliers, it's important to consider factors such as purity grade, batch consistency, and technical support. The market for specialty chemicals like 339362-68-4 has become increasingly competitive, with suppliers differentiating themselves through quality assurance and customer service. Proper documentation, including certificates of analysis, is essential when procuring this compound for research or production purposes.

The synthesis of 2-aminocyclopentan-1-one typically involves multi-step organic reactions, with recent literature focusing on more efficient and atom-economical approaches. Modern synthetic methodologies aim to minimize waste generation while maximizing yield of CAS 339362-68-4. These developments align with the growing emphasis on sustainable chemistry practices across the chemical industry.

In conclusion, 2-aminocyclopentan-1-one (CAS No. 339362-68-4) represents an important class of organic compounds with wide-ranging applications in scientific research and industrial chemistry. Its unique structural features and reactivity profile continue to inspire innovation across multiple disciplines. As synthetic methodologies advance and new applications are discovered, the significance of this cycloketone derivative in modern chemistry is likely to grow even further.

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